Cas no 1127-69-1 (Azulene, 1,4-dimethyl-)

• Product Name: Azulene, 1,4-dimethyl-
• CAS No: 1127-69-1
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 1200504
• PubChem ID: 6429347
• Update Time: 2025-04-20

Azulene, 1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Azulene, 1,4-dimethyl-
• 1,4-dimethylazulene
• FKBGSRCZHMNHGG-UHFFFAOYSA-N
• 1,4-Dimethyl-azulene
• 1127-69-1
• 1,4-Dimethylazulen
• DTXSID00423917

• Inchi： 1S/C12H12/c1-9-5-3-4-6-11-10(2)7-8-12(9)11/h3-8H,1-2H3
• InChI Key： FKBGSRCZHMNHGG-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=C1C=CC=CC=2C

Computed Properties

• Exact Mass: 156.09396
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Azulenes